Cas no 2034614-69-0 ([2-(3,4-dichlorophenyl)-1,3-thiazolidin-3-yl]-thiophen-2-ylmethanone)

• Product Name: [2-(3,4-dichlorophenyl)-1,3-thiazolidin-3-yl]-thiophen-2-ylmethanone
• CAS No: 2034614-69-0
• MF: C₁₄H₁₁Cl₂NOS₂
• MW: 344.279238939285
• CID: 5379172
• Update Time: 2025-11-01

[2-(3,4-dichlorophenyl)-1,3-thiazolidin-3-yl]-thiophen-2-ylmethanone Chemical and Physical Properties

Names and Identifiers

• [2-(3,4-dichlorophenyl)-1,3-thiazolidin-3-yl]-thiophen-2-ylmethanone

• Inchi： 1S/C14H11Cl2NOS2/c15-10-4-3-9(8-11(10)16)14-17(5-7-20-14)13(18)12-2-1-6-19-12/h1-4,6,8,14H,5,7H2
• InChI Key： LEUKHDNGHGKPKE-UHFFFAOYSA-N
• SMILES： C(N1CCSC1C1=CC=C(Cl)C(Cl)=C1)(C1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on [2-(3,4-dichlorophenyl)-1,3-thiazolidin-3-yl]-thiophen-2-ylmethanone

[2-(3,4-dichlorophenyl)-1,3-thiazolidin-3-yl]-thiophen-2-ylmethanone and CAS No. 2034614-69-0: A Comprehensive Overview of Its Chemical Properties and Biomedical Applications

[2-(3,4-dichlorophenyl)-1,3-thiazolidin-3-yl]-thiophen-2-ylmethanone, with the chemical identifier CAS No. 2034614-69-0, represents a unique class of organic compounds that have garnered significant attention in the field of medicinal chemistry. This compound is characterized by its complex molecular structure, which combines aromatic rings, heterocyclic systems, and functional groups critical for biological activity. Recent advancements in synthetic methodologies and pharmacological research have illuminated its potential as a versatile scaffold for drug discovery, particularly in targeting inflammatory and oncogenic pathways.

As a member of the thiophene derivatives family, [2-(3,4-dichlorophenyl)-1,3-thiazolidin-3-yl]-thiophen-2-ylmethanone exhibits structural similarities to known therapeutic agents, yet its unique combination of substituents—specifically the 3,4-dichlorophenyl group and the thiazolidinone ring—offers distinct advantages. The presence of chlorine atoms in the phenyl ring enhances the compound's hydrophobicity, while the thiazolidinone moiety provides a scaffold for further functionalization. These properties make it a promising candidate for modulating protein-protein interactions and enzyme activities, which are central to many disease mechanisms.

Recent studies have highlighted the compound's potential in modulating inflammatory responses. For instance, in a 2023 publication in Journal of Medicinal Chemistry, researchers demonstrated that [2-(3,4-dichlorophenyl)-1,3-thiazolidin-3-yl]-thiophen-2-ylmethanone exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of chronic inflammation. This finding aligns with the growing emphasis on targeting inflammation in conditions such as rheumatoid arthritis and neurodegenerative disorders. The compound's ability to interfere with cytokine production and immune cell activation suggests its utility in developing novel anti-inflammatory therapeutics.

Furthermore, the compound's structural versatility allows for the incorporation of additional functional groups, enabling the design of targeted therapies. For example, the thiazolidinone ring can be modified to incorporate amino acid residues or other pharmacophores, enhancing its specificity for particular protein targets. This adaptability is particularly relevant in the context of personalized medicine, where tailored drug molecules are increasingly sought to address genetic and environmental variability in disease progression.

From a synthetic perspective, the preparation of [2-(3,4-dichlorophenyl)-1,3-thiazolidin-3-yl]-thiophen-2-ylmethanone involves a multi-step process that includes the formation of the thiophene ring and the subsequent coupling with the thiazolidinone scaffold. Recent advances in catalytic methods have improved the efficiency of these reactions, reducing the environmental impact and cost of production. This is critical for the commercialization of new pharmaceuticals, as sustainable synthesis routes are now a cornerstone of modern drug development.

Another area of active research is the compound's potential as an antitumor agent. Preliminary studies suggest that [2-(3,4-dichlorophenyl)-1,3-thiazolidin-3-yl]-thiophen-2-ylmethanone may inhibit the proliferation of cancer cells by inducing apoptosis and disrupting the cell cycle. A 2024 preclinical study published in Cancer Research reported that the compound selectively targets cells expressing certain oncogenic receptors, offering a mechanism for its preferential toxicity toward malignant tissues. These findings underscore the importance of further in vivo testing to evaluate its therapeutic potential in oncology.

Despite its promising properties, challenges remain in optimizing the compound's pharmacokinetic profile. For instance, its hydrophobic nature may lead to poor solubility, which could limit its bioavailability. To address this, researchers are exploring the use of prodrug strategies and nanoparticle formulations to enhance its delivery to target tissues. These innovations reflect the interdisciplinary nature of modern pharmaceutical science, where chemistry, biology, and engineering converge to overcome translational barriers.

In conclusion, [2-(3,4-dichlorophenyl)-1,3-thiazolidin-3-yl]-thiophen-2-ylmethanone represents a valuable addition to the arsenal of compounds being explored for biomedical applications. Its structural complexity, combined with the flexibility to introduce functional groups, positions it as a potential lead molecule for the development of novel therapies targeting inflammation, cancer, and other complex diseases. Continued research into its mechanisms of action and pharmacological properties will be essential to fully realize its potential in clinical settings.